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Compound of Interest

Compound Name: 4-Nitroaniline Hydrochloride

Cat. No.: B096520 Get Quote

This technical guide provides an in-depth overview of the toxicological data and safety

precautions for 4-Nitroaniline Hydrochloride, tailored for researchers, scientists, and

professionals in drug development.

Toxicological Profile
4-Nitroaniline Hydrochloride is classified as a hazardous substance with significant

toxicological effects. It is harmful if swallowed, toxic in contact with skin, and toxic if inhaled.[1]

[2] Furthermore, it is suspected of damaging fertility or the unborn child and causes damage to

organs through single and repeated exposure.[3][4] The substance is also harmful to aquatic

life with long-lasting effects.[1][3]

Quantitative Toxicological Data
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Parameter Value Species Route Source

Acute Toxicity

Estimate (ATE)
75 mg/kg - Oral [1]

Acute Toxicity

Estimate (ATE)

300 mg/kg

bodyweight
- Dermal [1]

Acute Toxicity

Estimate (ATE)
0.5 mg/l/4h - Inhalation [1]

Bioconcentration

Factor (BCF)
4.4

Danio rerio

(zebra fish)
- [5]

log Pow 1.39 - - [5]

Hazard Identification and Classification
GHS Classification:

Acute Toxicity, Oral (Category 3 or 4)[1][2][3]

Acute Toxicity, Dermal (Category 3)[1][2]

Acute Toxicity, Inhalation (Category 3)[1][2]

Reproductive Toxicity (Category 2)[3]

Specific Target Organ Toxicity — Single Exposure (Category 1)[3]

Specific Target Organ Toxicity — Repeated Exposure (Category 1 or 2)[1][2][3]

Hazardous to the aquatic environment, long-term (Chronic) - Category 3[1][3]

Signal Word: Danger[2][3]

Hazard Statements:

H301/H302: Toxic/Harmful if swallowed[1][2]
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H311: Toxic in contact with skin[2]

H331: Toxic if inhaled[2]

H336: May cause drowsiness or dizziness[3]

H361: Suspected of damaging fertility or the unborn child[3]

H370: Causes damage to organs[3]

H372/H373: Causes damage to organs through prolonged or repeated exposure[1][2][3]

H412: Harmful to aquatic life with long lasting effects[1][2][3]

Safety Precautions and Protocols
Handling:

Obtain and read all safety instructions before use.[3]

Work under a chemical fume hood.[6]

Avoid contact with skin, eyes, and clothing.[1][2]

Avoid the formation of dust and aerosols.[2][3]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][3]

Use only outdoors or in a well-ventilated area.[1][3]

Do not eat, drink, or smoke when using this product.[1][3]

Wash hands and skin thoroughly after handling.[2][3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety glasses with side-shields or a face shield, tested and

approved under government standards such as NIOSH (US) or EN 166 (EU).[2][7]
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Skin Protection: Wear protective gloves and clothing. Gloves must be inspected prior to use

and disposed of properly after use.[2][3]

Respiratory Protection: Respiratory protection is required when dust is generated.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][2][3]

Store locked up and apart from foodstuff containers or incompatible materials.[1][3]

The product is moisture-sensitive.[2][5]

Experimental Protocols The provided safety data sheets cite toxicological data but do not detail

the specific experimental methodologies used to obtain these values (e.g., specific OECD

guidelines followed for LD50 testing). For detailed protocols, researchers should refer to the

primary toxicological studies for 4-Nitroaniline.

Emergency Measures
First-Aid Measures:
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Exposure to
4-Nitroaniline HCl

Inhalation

Skin Contact

Eye Contact

Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. If breathing is difficult, give oxygen.
4. Call a physician immediately.

Follow these steps

1. Take off immediately all contaminated clothing.
2. Wash off with soap and plenty of water.

3. Consult a physician.

Follow these steps

1. Rinse with pure water for at least 15 minutes.
2. Consult a doctor.

Follow these steps

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Never give anything by mouth to an unconscious person.
4. Call a physician or Poison Control Center immediately.

Follow these steps

Click to download full resolution via product page

Caption: First-aid procedures for 4-Nitroaniline Hydrochloride exposure.

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][2][3]

Specific Hazards: Toxic fumes, including carbon oxides and nitrogen oxides (NOx), may be

released during a fire.[1][2]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1][2][3]

Accidental Release Measures:
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Spill Detected

Evacuate personnel to safe areas.
Keep people away from and upwind of spill.

Ensure adequate ventilation.

Wear appropriate PPE
(gloves, respiratory protection, etc.).

Prevent further leakage or spillage if safe to do so.
Avoid dust formation.

Mechanically recover the product.
Use spark-proof tools.
Sweep up and shovel.

Prevent entry into drains and environment.

Collect in suitable, closed containers for disposal.
Dispose of at an authorized site.

Click to download full resolution via product page

Caption: Workflow for handling a 4-Nitroaniline Hydrochloride spill.

Personal Precautions: Evacuate personnel to safe areas and ensure adequate ventilation.[2]

[3] Avoid breathing vapors, mist, gas, or dust.[2][3]

Environmental Precautions: Prevent the chemical from entering drains, as it is harmful to

aquatic life.[1][3] Discharge into the environment must be avoided.[2][3]
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Methods for Cleaning Up: Mechanically recover the product.[1] Collect the material in

suitable and closed containers for disposal using spark-proof tools.[3]

Disposal Considerations
Dispose of contents and containers to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[3] Do not let the product enter drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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